Cas no 77069-18-2 (1H-Indole-2-carboxylic acid, 5-chloro-3-(1-oxobutyl)-, ethyl ester)

• Product name: 1H-Indole-2-carboxylic acid, 5-chloro-3-(1-oxobutyl)-, ethyl ester
• CAS No: 77069-18-2
• MF: C₁₅H₁₆ClNO₃
• MW: 293.745443344116
• CID: 1783248

1H-Indole-2-carboxylic acid, 5-chloro-3-(1-oxobutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-chloro-3-(1-oxobutyl)-, ethyl ester

• Inchi： 1S/C15H16ClNO3/c1-3-5-12(18)13-10-8-9(16)6-7-11(10)17-14(13)15(19)20-4-2/h6-8,17H,3-5H2,1-2H3
• InChI Key： KMDMIAJZERZBBP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(C(=O)CCC)=C1C(OCC)=O

Computed Properties

• Exact Mass: 293.08198

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Melting Point: 126-128.5 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 472.7±45.0 °C(Predicted)
• PSA: 59.16
• pka: 12?+-.0.30(Predicted)